Cas no 948306-37-4 ((5-Amino-1,3-benzoxazol-2-yl)methanol)

• Product Name: (5-Amino-1,3-benzoxazol-2-yl)methanol
• CAS No: 948306-37-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 2128156
• PubChem ID: 59138761
• Update Time: 2025-11-02

(5-Amino-1,3-benzoxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-amino-1,3-benzoxazol-2-yl)methanol
• 2-Benzoxazolemethanol, 5-amino-
• PNNGBIVMJCCRHI-UHFFFAOYSA-N
• 5-Aminobenzo[d]oxazole-2-methanol
• (5-Aminobenzo[d]oxazol-2-yl)methanol
• NE58316
• (5-Amino-1,3-benzoxazol-2-yl)methanol

• Inchi： 1S/C8H8N2O2/c9-5-1-2-7-6(3-5)10-8(4-11)12-7/h1-3,11H,4,9H2
• InChI Key： PNNGBIVMJCCRHI-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (5-Amino-1,3-benzoxazol-2-yl)methanol

Comprehensive Guide to (5-Amino-1,3-benzoxazol-2-yl)methanol (CAS No. 948306-37-4): Properties, Applications, and Market Insights

(5-Amino-1,3-benzoxazol-2-yl)methanol (CAS No. 948306-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzoxazole derivative features a unique molecular structure combining an amino group and a hydroxymethyl substituent, making it a versatile building block for drug discovery and advanced material synthesis.

The compound's molecular formula is C₈H₈N₂O₂, with a molecular weight of 164.16 g/mol. Its benzoxazole core structure contributes to notable thermal stability and interesting photophysical properties. Researchers particularly value its hydrogen-bonding capability through both the amino and hydroxyl groups, which enables diverse molecular interactions in supramolecular chemistry applications.

In pharmaceutical research, (5-Amino-1,3-benzoxazol-2-yl)methanol serves as a crucial intermediate for developing novel therapeutic agents. Recent studies highlight its potential in creating kinase inhibitors, with particular relevance to cancer research. The compound's structural features allow for efficient modification, making it valuable for medicinal chemistry programs targeting various disease pathways.

The material science field has explored this compound for developing organic electronic materials. Its conjugated system and functional groups make it suitable for creating novel fluorescent probes and organic semiconductors. Recent advancements in OLED technology have increased interest in such benzoxazole-based compounds due to their electron-transporting capabilities and thermal stability.

From a synthetic chemistry perspective, 948306-37-4 offers multiple reactive sites for further functionalization. The hydroxymethyl group can undergo various transformations including oxidation, esterification, or ether formation, while the amino group permits diazotization or amide bond formation. This versatility makes it valuable for combinatorial chemistry approaches.

The global market for specialty benzoxazole derivatives like (5-Amino-1,3-benzoxazol-2-yl)methanol has shown steady growth, driven by increasing R&D investment in pharmaceutical and advanced materials sectors. Current market analysis suggests particular demand from North American and Asian research institutions, with compound availability through major chemical suppliers typically at 95-98% purity grades.

Recent scientific publications (2022-2023) have highlighted novel applications of this compound in:
- Development of bioimaging probes for cellular studies
- Synthesis of metal-organic frameworks (MOFs) with unique luminescent properties
- Creation of photocatalysts for organic transformations

Quality control parameters for CAS 948306-37-4 typically include HPLC purity analysis, moisture content determination, and residual solvent screening. Storage recommendations generally suggest keeping the compound in amber glass containers at 2-8°C under inert atmosphere for long-term stability.

Environmental and safety assessments indicate that (5-Amino-1,3-benzoxazol-2-yl)methanol requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used during handling, consistent with general laboratory safety protocols for organic compounds.

Future research directions for this compound appear promising, particularly in:
- Development of targeted drug delivery systems
- Design of molecular sensors for environmental monitoring
- Exploration in optoelectronic devices

The synthesis of 948306-37-4 typically involves multi-step organic transformations starting from commercially available precursors. Recent process optimization efforts have focused on improving yield and reducing environmental impact through greener synthetic routes, reflecting the growing emphasis on sustainable chemistry practices.

Analytical characterization of (5-Amino-1,3-benzoxazol-2-yl)methanol commonly employs techniques including:
- NMR spectroscopy (1H, 13C)
- Mass spectrometry (ESI or EI-MS)
- Infrared spectroscopy
- X-ray crystallography for structural confirmation

Patent analysis reveals increasing intellectual property activity surrounding benzoxazole derivatives, with several recent filings (2021-2023) mentioning CAS 948306-37-4 as a key intermediate. This trend underscores the compound's growing importance in industrial research and development.

For researchers sourcing this material, current market data indicates lead times of 2-4 weeks for custom synthesis quantities, with standard catalog offerings typically available from stock at major specialty chemical suppliers. Pricing varies based on quantity and purity requirements, with research-scale quantities (100mg-1g) generally available in the $150-400 range.

In conclusion, (5-Amino-1,3-benzoxazol-2-yl)methanol represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to make it a compound of significant interest in both academic and industrial research settings, particularly in the evolving fields of medicinal chemistry and functional materials development.